Cas no 2423-65-6 (Pyrazine 1-oxide)
Pyrazine 1-oxide structure
Product Name:Pyrazine 1-oxide
CAS No:2423-65-6
MF:C4H4N2O
MW:96.0873603820801
MDL:MFCD00190582
CID:271571
PubChem ID:24885421
Update Time:2025-09-26
Pyrazine 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, 1-oxide
- 1-oxidopyrazin-1-ium
- Pyrazine N-Oxide
- 2-pyrazinyl-1-oxide
- pyrazine mono N-oxide
- pyrazine oxide
- Pyrazine-1-oxide
- pyrazinyl N-oxide
- pyrazin-1-ium-1-olate
- NSC341054
- Pyrazine,1-oxide
- AKOS015901779
- J-015406
- Pyrazine1-oxide
- Pyrazine 1-oxide
- MFCD00190582
- O12055
- FT-0689917
- Pyrazine N-oxide, 97%
- DTXSID90178924
- NSC-341054
- AMY20726
- 2423-65-6
- DTXCID50101415
- NSC 341054
- AE-842/32997063
-
- MDL： MFCD00190582
- Inchi： 1S/C4H4N2O/c7-6-3-1-5-2-4-6/h1-4H
- InChI Key： RUIZBQQGWNBRFH-UHFFFAOYSA-N
- SMILES： [O-][N+]1C=CN=CC=1
Computed Properties
- Exact Mass: 96.03240
- Monoisotopic Mass: 96.032362755g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 51.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 38.4Ų
Experimental Properties
- Melting Point: 112-116 °C
- PSA: 38.35000
- LogP: 0.51010
- Sensitiveness: Sensitive to humidity
Pyrazine 1-oxide Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H228-H302-H315-H318-H335
- Warning Statement： P210-P261-P280-P305 + P351 + P338
- Hazardous Material transportation number：UN 1325 4.1/PG 2
- WGK Germany：3
- Hazard Category Code： 11-22-37/38-41
- Safety Instruction： 26-39
-
Hazardous Material Identification：
- Risk Phrases：R11
Pyrazine 1-oxide Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyrazine 1-oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ET923-200mg |
Pyrazine 1-oxide |
2423-65-6 | 95+% | 200mg |
323.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ET923-1g |
Pyrazine 1-oxide |
2423-65-6 | 95+% | 1g |
946.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ET923-50mg |
Pyrazine 1-oxide |
2423-65-6 | 95+% | 50mg |
168.0CNY | 2021-07-14 | |
| TRC | P841103-50mg |
Pyrazine 1-oxide |
2423-65-6 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P841103-100mg |
Pyrazine 1-oxide |
2423-65-6 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P841103-500mg |
Pyrazine 1-oxide |
2423-65-6 | 500mg |
$ 160.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P64580-1g |
Pyrazine, 1-oxide |
2423-65-6 | 1g |
¥1422.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P64580-250mg |
Pyrazine, 1-oxide |
2423-65-6 | 250mg |
¥722.0 | 2021-09-08 | ||
| abcr | AB401742-1 g |
Pyrazine N-oxide; . |
2423-65-6 | 1 g |
€175.80 | 2023-07-19 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 678260-5G |
Pyrazine 1-oxide |
2423-65-6 | 97% | 5G |
2319.79 | 2021-05-17 |
Pyrazine 1-oxide Related Literature
-
1. Studies on pyrazines. Part 25. Lewis acid-promoted deoxidative thiation of pyrazine N-oxides: new protocol for the synthesis of 3-substituted pyrazinethiolsNobuhiro Sato,Kazunori Kawahara,Noritsugu Morii J. Chem. Soc. Perkin Trans. 1 1993 15
-
2. Studies on pyrazines. Part 27. A new deoxidative nucleophilic substitution of pyrazine N-oxides; synthesis of azidopyrazines with trimethylsilyl azideNobuhiro Sato,Naoko Miwa,Noriko Hirokawa J. Chem. Soc. Perkin Trans. 1 1994 885
-
3. Studies on pyrazines. Part 22. Lewis acid-mediated cyanation of pyrazine N-oxides with trimethylsilyl cyanide: new route to 2-substituted 3-cyanopyrazinesNobuhiro Sato,Yuji Shimomura,Yoshie Ohwaki,Ryo Takeuchi J. Chem. Soc. Perkin Trans. 1 1991 2877
-
4. N-oxides and related compounds. Part XLI. Substituent–ring interactions in methyl- and chloro-pyrazines and -pyrazine 1-oxidesR. P. Duke,Richard A. Y. Jones,A. R. Katritzky,J. M. Lagowski,Yu. Sheinker J. Chem. Soc. Perkin Trans. 2 1972 668
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5. 674. The mechanism and scope of an N-oxide rearrangementM. S. Habib,C. W. Rees J. Chem. Soc. 1960 3371
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